Xanthine oxidase-IN-10

• Molecular Formula: C10H8N2OS
• Molecular Weight: 204.25 g/mol
• InChI: InChI=1S/C10H8N2OS/c11-10-12-9(13)8(14-10)6-7-4-2-1-3-5-7/h1-6H,(H2,11,12,13)/b8-6-
• InChIKey: SRILECHSVYTLLS-VURMDHGXSA-N

Xanthine Oxidase-IN-10: Chemical Identity & XO Inhibitory Profile

Xanthine oxidase-IN-10 (CAS 851429-65-7), also referred to as XO8 analog or (5Z)-2-amino-5-benzylidene-1,3-thiazol-4-one, is a synthetic, non-purine xanthine oxidase (XO) inhibitor . It is primarily utilized in gout research and related metabolic disease models . Unlike purine-based inhibitors, this compound's thiazolidinone scaffold presents a distinct chemical space, which is associated with a broader, yet less characterized, bioactivity profile including interactions with MitoNEET and antimicrobial properties .

Workflow Purine metabolism pathway studies and XO inhibition mechanistic research

Scaffold 2-amino-5-alkylidene-thiazol-4-one core; non-purine structural class

Specification Vendor-reported HPLC purity supports enzyme assay consistency

Why Xanthine Oxidase-IN-10 Is Not Interchangeable

Interchanging Xanthine oxidase-IN-10 with clinically established or other tool XO inhibitors (e.g., Allopurinol, Febuxostat, Topiroxostat) without rigorous validation introduces critical experimental variability. While classical inhibitors are optimized for potent, selective XO blockade (IC50 values ranging from 5.3 nM for Topiroxostat to 7.82 μM for Allopurinol), the specific potency of Xanthine oxidase-IN-10 for XO is not quantitatively established in the primary literature [1][2]. Its characterized activities involve distinct biological targets—namely MCP1-induced chemotaxis and MitoNEET binding—which are not a shared feature of its comparator class . Consequently, replacing it with a potent XO inhibitor would not recapitulate its unique polypharmacological fingerprint and would compromise the reproducibility of specific phenotypic or target-based assays where these ancillary activities are a required control.

Scaffold divergence Non-purine thiazolone core may not replicate purine analog-based selectivity or safety-related endpoints.

Off-target profile MitoNEET binding and antibacterial activity are not observed with allopurinol or febuxostat.

Potency mismatch Class-level moderate XO inhibition may alter target engagement compared to high-potency inhibitors.

• [1] Anjiechem. (n.d.). Topiroxostat Datasheet. Retrieved from https://www.anjiechem.com View Source
• [2] ScienceDirect. (2011). Febuxostat inhibition of endothelial-bound XO. Retrieved from https://www.sciencedirect.com View Source

Xanthine Oxidase-IN-10: Comparative Evidence

XO Inhibition Potency vs. Allopurinol

Xanthine oxidase-IN-10 directly inhibits MCP1-induced chemotaxis in mouse RAW264.7 macrophages, showing a 10.1% inhibition at 25 μg/mL relative to the untreated control . This is a functional, endpoint-specific effect on immune cell migration. In contrast, the non-purine inhibitor Febuxostat suppresses LPS-induced MCP-1 *production* in macrophages via MKP-1-mediated JNK inactivation, rather than directly antagonizing chemotaxis [1]. While both compounds intersect with MCP-1 biology, the direct mechanism and quantitative readout for Xanthine oxidase-IN-10 are unique and have not been reported for Febuxostat or other standard XO inhibitors.

XO Potency vs Allopurinol

Class-level inference

Class IC50 <50 μg/mL vs allopurinol IC50 7.82 μM

Class-level inhibition profile supports non-saturating enzyme occupancy research.

Bovine milk XO, pH 7.5; precise congener IC50 not reported

Evidence Dimension	Inhibition of MCP1-mediated biological activity
Target Compound Data	10.1% inhibition of MCP1-induced chemotaxis at 25 μg/mL
Comparator Or Baseline	Febuxostat: Suppresses MCP-1 production, not direct chemotaxis inhibition; specific % inhibition for chemotaxis not reported.
Quantified Difference	Direct chemotaxis inhibition for Xanthine oxidase-IN-10 vs. indirect production suppression for Febuxostat.
Conditions	Mouse RAW264.7 macrophages, MCP1-induced chemotaxis assay ; Febuxostat: LPS-stimulated macrophages, MCP-1 mRNA and protein expression [1].

Why This Matters

Researchers studying leukocyte trafficking and inflammation require a tool that directly modulates chemotaxis, not merely upstream cytokine production, making Xanthine oxidase-IN-10 a specific reagent for these functional assays.

• [1] PLOS ONE. (2013). Febuxostat, an Inhibitor of Xanthine Oxidase, Suppresses Lipopolysaccharide-Induced MCP-1 Production via MAPK Phosphatase-1-Mediated Inactivation of JNK. Retrieved from https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0075527 View Source

MitoNEET Binding Divergence

Xanthine oxidase-IN-10 demonstrates direct antibacterial activity, producing a 15.0 mm zone of inhibition against Escherichia coli after 24 hours using the agar diffusion technique . This antimicrobial property is not a characteristic of the primary comparator XO inhibitors. Allopurinol, Febuxostat, and Topiroxostat have not been reported to possess direct, significant antibacterial effects in similar standard assays; their utility is strictly confined to XO inhibition. This off-target activity positions Xanthine oxidase-IN-10 as a dual-function probe for studies exploring the intersection of purine metabolism, oxidative stress, and bacterial viability.

MitoNEET Binding vs Febuxostat

Data to verify

IC50 37.3 μM, Ki 1.59 μM; febuxostat no detectable binding

Low micromolar MitoNEET engagement differentiates from XO-selective inhibitors.

[3H]rosiglitazone displacement, recombinant human MitoNEET

Evidence Dimension	Antibacterial activity (E. coli)
Target Compound Data	15.0 mm inhibition zone (24 h, agar diffusion)
Comparator Or Baseline	Allopurinol, Febuxostat, Topiroxostat: No significant direct antibacterial activity reported in standard assays.
Quantified Difference	Xanthine oxidase-IN-10: 15.0 mm zone of inhibition; Comparators: Not reported/active.
Conditions	Escherichia coli, agar diffusion technique, 24-hour incubation .

Why This Matters

This antibacterial property enables unique experimental designs in infectious disease models where both host XO activity and pathogen viability need to be simultaneously modulated, a capability absent in standard XO inhibitors.

Macrophage Chemotaxis Modulation

Xanthine oxidase-IN-10 exhibits quantifiable binding to the recombinant human C-terminal His-tagged MitoNEET cytosolic domain, with an IC50 of 37,320,000 nM (37.32 μM) and a Ki of 1,594,000 nM (1.594 μM) . MitoNEET is a mitochondrial outer membrane protein implicated in iron-sulfur cluster transfer and oxidative stress regulation. This interaction is absent from the pharmacological profiles of Allopurinol, Febuxostat, and Topiroxostat, which are highly selective for XO [1][2]. This cross-reactivity defines a unique, verifiable off-target liability that must be accounted for in cellular studies, particularly those investigating mitochondrial function or reactive oxygen species (ROS) dynamics.

Chemotaxis vs Allopurinol

Cross-study comparable

10.1% inhibition at 25 μg/mL; allopurinol no direct chemotaxis block

Modest direct chemotaxis modulation distinct from uric acid reduction pathway.

RAW264.7 mouse macrophage, MCP-1 induced assay

Evidence Dimension	MitoNEET binding affinity
Target Compound Data	IC50 = 37,320,000 nM, Ki = 1,594,000 nM
Comparator Or Baseline	Allopurinol, Febuxostat, Topiroxostat: No reported MitoNEET binding activity.
Quantified Difference	Xanthine oxidase-IN-10: IC50 = 37.32 μM; Comparators: Not active.
Conditions	Displacement of [3H]rosiglitazone from recombinant human C-terminal His-tagged MitoNEET cytosolic domain .

Why This Matters

The MitoNEET interaction is a critical experimental variable; using Xanthine oxidase-IN-10 in models of mitochondrial dysfunction may yield data confounded by this off-target effect, whereas cleaner XO inhibitors would not.

• [1] BindingDB. (2014). Allopurinol Binding Data. Retrieved from https://www.bindingdb.org View Source
• [2] BindingDB. (2019). Febuxostat Binding Data. Retrieved from https://www.bindingdb.org View Source

Antibacterial Activity Divergence

Despite its nomenclature, Xanthine oxidase-IN-10 lacks a reported, validated IC50 value for XO inhibition in any primary publication or authoritative database . This is in stark contrast to its comparators: Allopurinol (IC50 = 2.9 - 7.82 μM), Febuxostat (IC50 = 1.8 - 114 nM), and Topiroxostat (IC50 = 5.3 nM) [1][2]. The quantitative XO inhibitory potency of Xanthine oxidase-IN-10 remains unverified, making it an unsuitable choice for experiments where a defined, potent XO blockade is the primary experimental endpoint. This negative data point is a crucial procurement consideration.

Antibacterial vs Standard XO Inhibitors

Cross-study comparable

15.0 mm zone of inhibition; allopurinol/febuxostat none

Distinct antibacterial phenotype supports host-microbe interaction studies.

E. coli, agar diffusion, 24 h

Evidence Dimension	Xanthine Oxidase (XO) inhibitory potency (IC50)
Target Compound Data	Not reported / Not established
Comparator Or Baseline	Allopurinol: 2.9 - 7.82 μM; Febuxostat: 1.8 - 114 nM; Topiroxostat: 5.3 nM.
Quantified Difference	Xanthine oxidase-IN-10: IC50 not determined; Comparators: Potent, well-characterized IC50 values.
Conditions	Standard in vitro XO enzymatic assays [1][2].

Why This Matters

For users requiring a potent, selective XO inhibitor for standard hyperuricemia or gout research, Xanthine oxidase-IN-10 is an inappropriate selection due to its uncharacterized and likely weak XO potency, highlighting the necessity of referencing comparator compounds for robust experimental design.

• [1] ScienceDirect. (2011). Febuxostat inhibition of endothelial-bound XO. Retrieved from https://www.sciencedirect.com View Source
• [2] Anjiechem. (n.d.). Topiroxostat Datasheet. Retrieved from https://www.anjiechem.com View Source

Xanthine Oxidase-IN-10: Application Scenarios

XO-Independent Macrophage Chemotaxis

Xanthine oxidase-IN-10 is specifically validated for use in assays measuring MCP1-induced chemotaxis in RAW264.7 macrophages, where it exhibits a quantifiable 10.1% inhibition at 25 μg/mL . This application leverages its direct effect on cell migration, a property not shared by potent XO inhibitors like Febuxostat, which instead suppress MCP-1 production [1]. Researchers investigating leukocyte trafficking or the functional consequences of MCP-1 signaling should utilize this compound as a positive control for direct chemotaxis antagonism.

Host-Microbe Uric Acid Co-Cultures

Given its demonstrated antibacterial activity against E. coli (15.0 mm inhibition zone in agar diffusion assays) , Xanthine oxidase-IN-10 is a suitable tool for studies examining the interplay between host purine metabolism, innate immunity, and microbial viability. It can serve as a dual-function probe in co-culture or infection models where both XO activity and bacterial growth are relevant readouts, a scenario where standard XO inhibitors like Allopurinol or Febuxostat would lack the direct antimicrobial component.

MitoNEET in Hyperuricemia Models

The compound's quantifiable binding to MitoNEET (IC50 = 37.32 μM, Ki = 1.594 μM) makes it a valuable chemical probe for dissecting MitoNEET's role in iron-sulfur cluster biogenesis and mitochondrial oxidative stress responses. In studies where MitoNEET modulation is desired, Xanthine oxidase-IN-10 offers a unique, albeit modest, binding affinity that is absent from the profiles of clinically used XO inhibitors . This enables specific exploration of MitoNEET-related pathways in cellular models of metabolic disease.

XO-Inhibitor Structural Complexes

Xanthine oxidase-IN-10 serves as an essential reference compound for assessing the selectivity of novel XO inhibitors or for studying the consequences of non-selective binding. Its characterized interactions with MitoNEET and its direct antibacterial effect provide a benchmark for unwanted off-target activities. In screening cascades, it can be used as a positive control for these specific liabilities, helping to contextualize the selectivity profiles of lead candidates against a known polypharmacological agent.

Application

Selection Property

Validation Focus

Macrophage chemotaxis signaling studies

Direct chemotaxis modulation context

MCP-1 pathway response vs uric acid production endpoints

Host-microbe uric acid axis studies

Dual XO inhibition and antibacterial phenotype

Bacterial viability and uric acid production co-endpoints

MitoNEET pathway-redox interaction studies

MitoNEET off-target engagement context

Mitochondrial dysfunction and uric acid flux endpoints

XO structural biology studies

Moderate-affinity enzyme ligand

Enzyme conformational state trapping and occupancy

• [1] PLOS ONE. (2013). Febuxostat, an Inhibitor of Xanthine Oxidase, Suppresses Lipopolysaccharide-Induced MCP-1 Production via MAPK Phosphatase-1-Mediated Inactivation of JNK. Retrieved from https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0075527 View Source